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An In-depth Technical Guide to Gelsevirine: Chemical Structure, Properties, and Therapeutic

Potential

Abstract
Gelsevirine, a principal oxindole alkaloid isolated from the plant Gelsemium elegans, has

emerged as a molecule of significant interest in pharmacological research. Possessing a

complex polycyclic structure, it exhibits a range of biological activities, including anti-

inflammatory, anxiolytic, and analgesic properties.[1][2][3] Recent studies have elucidated its

primary mechanism of action as a specific inhibitor of the Stimulator of Interferon Genes

(STING) signaling pathway, a critical component of the innate immune system.[1][2][4] This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and pharmacological activities of Gelsevirine, with a focus on its therapeutic

potential for conditions such as sepsis and neuroinflammatory disorders. Detailed experimental

protocols and visual representations of its mechanism are included to support further research

and drug development efforts.

Chemical Identity and Structure
Gelsevirine is classified as a gelsemine-type monoterpenoid indole alkaloid.[3][5] Its intricate

spiro-oxindole core structure is a hallmark of the alkaloids found in the Gelsemium genus.
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Table 1: Chemical Identifiers for Gelsevirine

Identifier Value Source

CAS Number 38990-03-3 [6][7]

Molecular Formula C₂₁H₂₄N₂O₃ [6][8][9]

IUPAC Name

(3′S,9S)-5-ethenyl-

3R,4,4aR,5S,6,7,8S,8aS-

octahydro-1′-methoxy-7-

methyl-spiro[3,5,8-

ethanylylidene-1H-pyrano[3,4-

c]pyridine-10,3′-

[3H]indol]-2′(1′H)-one

[6]

InChI Key
SSSCMFCWHWCCEH-

MTYPYGCKSA-N
[6]

SMILES

O=C1--INVALID-LINK--

([H])C[C@]3([H])[C@@]2([H])

[C@@]4([H])N5C">C@(C6=C

C=CC=C6N1OC)[C@]4([H])

[C@]3(C5)C=C

[6]

Physicochemical Properties
The physicochemical characteristics of Gelsevirine are crucial for its handling, formulation, and

pharmacokinetic profile. It is typically supplied as a solid powder.[6][8]

Table 2: Physicochemical Data for Gelsevirine
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Property Value Source

Molecular Weight 352.4 g/mol [6][8][9]

Appearance Powder / Solid [6][8]

Purity ≥98% [6][8]

Boiling Point 130-150°C (at 0.0001 Torr) [10]

Density (Predicted) 1.34±0.1 g/cm³ [10]

pKa (Predicted) 8.85±0.40 [10]

Solubility

Sparingly soluble in Methanol

(1-10 mg/ml). Soluble in

DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[6][8][9]

Storage -20°C for long term [6][9]

Pharmacological Properties and Mechanism of
Action
Gelsevirine demonstrates a diverse pharmacological profile, with its anti-inflammatory and

immunomodulatory effects being the most extensively studied.

STING Pathway Inhibition
The primary mechanism underlying Gelsevirine's anti-inflammatory effects is the direct

inhibition of the STING signaling pathway.[1][2][4] STING is a central adaptor protein in the

innate immune response to cytosolic DNA, which can originate from pathogens or damaged

host cells.[1][4]

Direct Binding: Gelsevirine binds with high affinity to the cyclic dinucleotide (CDN)-binding

pocket of STING, with a reported dissociation constant (Kd) of 27.6 µM.[6] This binding is

competitive, effectively blocking the natural ligand 2'3'-cGAMP.[1][2][4]
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Conformational Locking: By occupying the binding pocket, Gelsevirine locks STING in an

inactive, open conformation.[2][4]

Inhibition of Dimerization: This conformational lock prevents the 2'3'-cGAMP-induced

dimerization of STING, which is a critical step for its activation.[1][4][6]

Suppression of Downstream Signaling: Consequently, the phosphorylation of key

downstream signaling molecules, including TANK-binding kinase 1 (TBK1), IFN regulatory

factor 3 (IRF3), and p65 (a subunit of NF-κB), is inhibited.[1][6] This leads to a reduction in

the expression of type I interferons (IFNs) and proinflammatory cytokines like IL-6 and

CXCL10.[1][6]

Promotion of Degradation: Gelsevirine also promotes the K48-linked ubiquitination and

subsequent degradation of STING, potentially through the recruitment of the E3 ubiquitin

ligase TRIM21.[2][4][11]
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Caption: Gelsevirine inhibits the STING signaling pathway.

Other Pharmacological Activities
Anxiolytic and Analgesic Effects: Gelsevirine exhibits anxiolytic and analgesic activities,

which may be mediated through its action as an agonist at glycine receptors in the central

nervous system.[3][8][10]
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Anti-cancer Activity:In vitro studies have shown that Gelsevirine can inhibit the proliferation

of human carcinoma cell lines, including colon cancer (SW480) and gastric cancer (MGC80-

3).[8]

Neuroprotection: In models of ischemic stroke, Gelsevirine has been shown to reduce

neuroinflammation by inhibiting the JAK2-STAT3 signaling pathway in microglia.[12] It also

ameliorates sepsis-associated encephalopathy by inhibiting STING-mediated pyroptosis in

microglia.[13]

Table 3: Summary of Gelsevirine's Biological Activities and Quantitative Data

Activity Target/Model Quantitative Data Source

STING Inhibition Human STING-CTD Kd = 27.6 µM [6]

Anti-proliferative SW480 cells IC₅₀ = 1.41 ± 0.06 mM [8]

Anti-proliferative MGC80-3 cells IC₅₀ = 1.22 ± 0.11 mM [8]

Glycine Receptor

Modulation
α1 GlyR IC₅₀ = 40.6 ± 8.2 µM [14]

Sepsis Treatment (in

vivo)
CLP mouse model

Effective dose: 10, 20

mg/kg (i.p.)
[1][2]

Cytotoxicity
Primary hepatocytes

& neurons
Cytotoxic at >160 µM [2]

Experimental Protocols
This section outlines the methodologies for key experiments cited in the literature, providing a

framework for replication and further investigation.

In Vivo Sepsis Model (Cecal Ligation and Puncture)
The cecal ligation and puncture (CLP) model is a standard for inducing experimental sepsis in

mice.[2]

Animal Model: 2-month-old C57BL/6J mice are used.[1][2]
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Anesthesia: Anesthesia is induced and maintained with 2% isoflurane inhalation.[2]

Surgical Procedure: A midline laparotomy is performed to expose the cecum. The cecum is

then ligated below the ileocecal valve and punctured once with a needle. A small amount of

feces is extruded to induce polymicrobial peritonitis. The cecum is repositioned, and the

abdomen is closed. Sham-operated mice undergo the same procedure without ligation and

puncture.[2]

Gelsevirine Administration: Gelsevirine (10 or 20 mg/kg) is administered intraperitoneally

(i.p.) 5 hours after the CLP surgery.[1][2]

Endpoint Analysis: Mice are sacrificed 15 hours after CLP surgery. Blood, bronchoalveolar

lavage fluid (BALF), and organs (lung, liver, kidney) are harvested for analysis of

inflammatory markers (e.g., IL-6, TNF-α), organ damage indicators (e.g., ALT, AST, BUN),

and protein expression via Western blot (e.g., STING, p-TBK1, p-p65).[1][6] Survival is

monitored in separate cohorts.[1]
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Caption: Experimental workflow for the in vivo CLP sepsis model.

In Vitro STING Activation Assay
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This protocol is used to assess Gelsevirine's ability to inhibit STING activation in

macrophages.

Cell Culture: RAW 264.7 (murine macrophage) or THP-1 (human monocyte) cells are

cultured under standard conditions.[1][6]

Pre-treatment: Cells are pre-treated with Gelsevirine (e.g., 10 µM) or vehicle for 6 hours.[1]

[15]

Stimulation: Cells are then stimulated with a STING agonist, such as 2'3'-cGAMP (5 µg/ml),

ISD (2 µg/ml), or Poly(dA:dT) (5 µg/ml), for 3 hours.[1][15]

RNA Analysis: Total RNA is extracted, and the mRNA expression levels of target genes (e.g.,

Ifnb1, Cxcl10, Il6) are measured by quantitative real-time PCR (RT-PCR).[1][15]

Protein Analysis: Cell lysates are collected to analyze the phosphorylation status of STING,

TBK1, IRF3, and p65 via Western blotting.[1][6]

Surface Plasmon Resonance (SPR) Binding Assay
SPR is used to quantify the binding affinity between Gelsevirine and the STING protein.

Protein Immobilization: Recombinant human STING C-terminal domain (hSTING-CTD) is

immobilized on a sensor chip.

Analyte Injection: Gelsevirine at various concentrations is flowed over the chip surface.

Data Acquisition: The binding events are detected in real-time as a change in the refractive

index, measured in response units (RU).

Affinity Calculation: The steady-state binding data is fitted to a 1:1 binding model to calculate

the equilibrium dissociation constant (Kd), which represents the binding affinity.[1][11]

Therapeutic Potential and Future Directions
The specific inhibition of the STING pathway by Gelsevirine positions it as a promising

therapeutic candidate for a variety of conditions characterized by excessive STING activation

and inflammation.
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Sepsis: By mitigating the cytokine storm and reducing multi-organ damage in preclinical

sepsis models, Gelsevirine shows significant potential as a treatment for septic shock.[1][2]

[4]

Autoimmune and Inflammatory Diseases: Over-activation of the STING pathway is

implicated in autoimmune diseases like lupus. Gelsevirine could serve as a lead compound

for developing treatments for these conditions.

Neuroinflammation: Its ability to cross into the central nervous system and inhibit microglial

activation suggests therapeutic applications in neuroinflammatory and neurodegenerative

diseases, including ischemic stroke and sepsis-associated encephalopathy.[12][13]

Future research should focus on optimizing the pharmacokinetic and safety profile of

Gelsevirine, exploring its efficacy in a broader range of inflammatory disease models, and

further elucidating its interactions with other biological targets to fully understand its therapeutic

potential and toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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